Cas no 175205-33-1 (2-(Trifluoromethoxy)phenyl isothiocyanate)

2-(Trifluoromethoxy)phenyl isothiocyanate structure
175205-33-1 structure
Product Name:2-(Trifluoromethoxy)phenyl isothiocyanate
CAS No:175205-33-1
MF:C8H4F3NOS
MW:219.18367099762
MDL:MFCD00220860
CID:135361
PubChem ID:2777336
Update Time:2025-04-19

2-(Trifluoromethoxy)phenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-isothiocyanato-2-(trifluoromethoxy)-
    • 2-(Trifluoromethoxy)phenyl isothiocyanate
    • 1-isothiocyanato-2-(trifluoromethoxy)benzene
    • Benzene, 1-isothiocyanato-2-(trifluoromethoxy)- (9CI)
    • 2-Isothiocyanato-alpha,alpha,alpha-trifluoroanisole, 1-Isothiocyanato-2-(trifluoromethoxy)benzene
    • 2-(Trifluoromethoxy)phenylisothiocyanate97%
    • 2-(Trifluoromethoxy)phenyl isothiocyate, 99%
    • 2-(Trifluoromethoxy)phenyl isothiocyanate 97%
    • benzene, 1-isothiocyanato-2-(trifluoromethoxy)-
    • AKOS005173828
    • SY062570
    • SCHEMBL1967227
    • 175205-33-1
    • FT-0608947
    • MFCD00220860
    • 1-isothiocyanato-2-(trifluoromethyloxy)benzene
    • F0001-0639
    • DTXSID50380480
    • A811936
    • BB 0260323
    • 1-isothiocyanato-2-trifluoromethoxy-benzene
    • DB-019553
    • G78101
    • 2-(trifluoromethoxy)phenylisothiocyanate
    • ALBB-013139
    • MDL： MFCD00220860
    • Inchi： 1S/C8H4F3NOS/c9-8(10,11)13-7-4-2-1-3-6(7)12-5-14/h1-4H
    • InChI Key： ZFEJYPIWOGCCFS-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC=CC=1OC(F)(F)F

Computed Properties

  • Exact Mass: 218.99700
  • Monoisotopic Mass: 218.99656941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.5
  • Topological Polar Surface Area: 53.7Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.354 g/mL at 25 °C(lit.)
  • Boiling Point: 215 °C(lit.)
  • Flash Point: 102 °C
  • Refractive Index: n20/D 1.543(lit.)
  • PSA: 53.68000
  • LogP: 3.31950
  • Solubility: Not determined

2-(Trifluoromethoxy)phenyl isothiocyanate Security Information

  • Hazard Statement： Irritant
  • Hazardous Material transportation number：UN 1760 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26; S27; S36/37/39; S45
  • Hazardous Material Identification： C Xi
  • Risk Phrases：R34
  • HazardClass：IRRITANT

2-(Trifluoromethoxy)phenyl isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(Trifluoromethoxy)phenyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
008427-1g
2-(Trifluoromethoxy)phenyl isothiocyanate
 175205-33-1
1g
 ￡10.00 2022-03-01
Fluorochem
008427-5g
2-(Trifluoromethoxy)phenyl isothiocyanate
 175205-33-1
5g
 ￡50.00 2022-03-01
Fluorochem
008427-25g
2-(Trifluoromethoxy)phenyl isothiocyanate
 175205-33-1
25g
 ￡140.00 2022-03-01
Fluorochem
008427-100g
2-(Trifluoromethoxy)phenyl isothiocyanate
 175205-33-1
100g
 ￡420.00 2022-03-01
Apollo Scientific
PC2003-25g
2-(Trifluoromethoxy)phenyl isothiocyanate
 175205-33-1 97%
25g
 £60.00 2023-09-02
abcr
AB227003-1 g
2-(Trifluoromethoxy)phenyl isothiocyanate, 97%; .
 175205-33-1 97%
1g
 €131.50 2023-06-22
abcr
AB227003-5 g
2-(Trifluoromethoxy)phenyl isothiocyanate, 97%; .
 175205-33-1 97%
5g
 €337.20 2023-06-22
TRC
T797105-100mg
2-(Trifluoromethoxy)phenyl Isothiocyanate
 175205-33-1
100mg
 $ 50.00 2022-06-02
TRC
T797105-500mg
2-(Trifluoromethoxy)phenyl Isothiocyanate
 175205-33-1
500mg
 $ 70.00 2022-06-02
TRC
T797105-1g
2-(Trifluoromethoxy)phenyl Isothiocyanate
 175205-33-1
1g
 $ 95.00 2022-06-02

2-(Trifluoromethoxy)phenyl isothiocyanate Related Literature

Related Categories

175205-33-1 (2-(Trifluoromethoxy)phenyl isothiocyanate) Related Products

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent